Cas no 1622398-41-7 (3-methyl-7-(trifluoromethyl)isoquinoline)

• Product Name: 3-methyl-7-(trifluoromethyl)isoquinoline
• CAS No: 1622398-41-7
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• CID: 5272400
• PubChem ID: 91107854
• Update Time: 2026-03-09

3-methyl-7-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-methyl-7-(trifluoromethyl)-
• 3-methyl-7-(trifluoromethyl)isoquinoline

• Inchi： 1S/C11H8F3N/c1-7-4-8-2-3-10(11(12,13)14)5-9(8)6-15-7/h2-6H,1H3
• InChI Key： PVOLCUXVKISFSH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(F)(F)F)=C2)C=C(C)N=1

Computed Properties

• Exact Mass: 211.06088375g/mol
• Monoisotopic Mass: 211.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives